Cas no 80510-16-3 (Dominicalure 2)

• Product name: Dominicalure 2
• CAS No: 80510-16-3
• MF: C₁₂H₂₂O₂
• MW: 198.30188
• CID: 2060098
• PubChem ID: 14214177

Dominicalure 2 Chemical and Physical Properties

Names and Identifiers

• Dominicalure 2
• Q27274305
• (s)-(+)-1-methylbutyl (e)-2,4-dimethyl-2-pentenoate
• 2-PENTENOIC ACID, 2,4-DIMETHYL-, 1-METHYLBUTYL ESTER, (S-(E))-
• UNII-B38FQ5R6UN
• (+)-DOMINICALURE II
• SCHEMBL1486280
• 80510-16-3
• Dominicalure II
• (E)-2,4-DIMETHYL-2-PENTENOIC ACID (S)-1-METHYLBUTYL ESTER
• B38FQ5R6UN
• 2-Pentenoic acid, 2,4-dimethyl-, (1S)-1-methylbutyl ester, (2E)-

• Inchi： InChI=1S/C12H22O2/c1-6-7-11(5)14-12(13)10(4)8-9(2)3/h8-9,11H,6-7H2,1-5H3/b10-8+
• InChI Key： FSYDYWBQQJBBIE-CSKARUKUSA-N
• SMILES： CCCC(C)OC(=O)C(\C)=C\C(C)C

Computed Properties

• Exact Mass: 198.161979940Da
• Monoisotopic Mass: 198.161979940Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 3.8